isobutyl 4-{[(2,4-dimethylphenoxy)acetyl]amino}benzoate

• IUPAC Name: 2-methylpropyl 4-[[2-(2,4-dimethylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C21H25NO4/c1-14(2)12-26-21(24)17-6-8-18(9-7-17)22-20(23)13-25-19-10-5-15(3)11-16(19)4/h5-11,14H,12-13H2,1-4H3,(H,22,23)
• InChI Key: FPJKVCQRYDYMOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)OCC(C)C)C
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

The compound “isobutyl 4-{[(2,4-dimethylphenoxy)acetyl]amino}benzoate” is a complex organic molecule. It contains an isobutyl group, a benzoate group, an acetyl group, an amino group, and a 2,4-dimethylphenoxy group. The exact properties and characteristics of this compound would depend on the specific arrangement and bonding of these groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzoate group, the acetyl group, and the attachment of the isobutyl group. The exact synthesis process would depend on the desired final product and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoate group would likely contribute to the overall stability of the molecule, while the isobutyl group could potentially add some steric hindrance.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. For example, the benzoate group might undergo reactions typical of esters, while the acetyl group might participate in acylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzoate group might influence its solubility, while the isobutyl group might affect its volatility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would likely involve interaction with specific biological targets.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future research directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any potential side effects.